Cas no 1351597-55-1 (N-(2-methoxyethyl)-3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide)

• Product Name: N-(2-methoxyethyl)-3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide
• CAS No: 1351597-55-1
• MF: C₁₆H₁₇F₃N₄O₃
• MW: 370.326393842697
• CID: 5972192
• PubChem ID: 71784177
• Update Time: 2025-08-05

N-(2-methoxyethyl)-3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide
• N-(2-methoxyethyl)-3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• N-(2-methoxyethyl)-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide
• F6064-3502
• 1351597-55-1
• N-(2-methoxyethyl)-3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• VU0531145-1
• AKOS024531024

• Inchi： 1S/C16H17F3N4O3/c1-25-6-5-20-15(24)23-8-11(9-23)14-21-13(22-26-14)10-3-2-4-12(7-10)16(17,18)19/h2-4,7,11H,5-6,8-9H2,1H3,(H,20,24)
• InChI Key： VIFOTPJRQLAAAK-UHFFFAOYSA-N
• SMILES： N1(C(NCCOC)=O)CC(C2ON=C(C3=CC=CC(C(F)(F)F)=C3)N=2)C1

Computed Properties

• Exact Mass: 370.12527490g/mol
• Monoisotopic Mass: 370.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(2-methoxyethyl)-3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide

Introduction to Compound CAS No. 1351597-55-1: N-(2-methoxyethyl)-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide

The compound CAS No. 1351597-55-1, also known as N-(2-methoxyethyl)-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activity profiles. The molecule's structure incorporates several key functional groups, including a methoxyethyl group, a trifluoromethyl-substituted phenyl ring, and an oxadiazole moiety, all of which contribute to its distinctive properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the oxadiazole ring in this compound suggests potential applications in these therapeutic areas. Additionally, the trifluoromethyl group is known to enhance the stability and bioavailability of molecules, making this compound a strong candidate for further investigation.

The synthesis of this compound involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution and condensation reactions to construct the azetidine ring and the oxadiazole moiety. The incorporation of the methoxyethyl group was achieved through a subsequent alkylation step, ensuring optimal solubility and pharmacokinetic properties.

From a biological standpoint, this compound has demonstrated remarkable selectivity towards certain enzyme targets. For instance, studies have shown that it exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a promising lead compound for the development of anticancer therapies targeting proliferative diseases.

Furthermore, the trifluoromethyl-substituted phenyl group plays a pivotal role in modulating the compound's pharmacodynamic properties. Computational studies have revealed that this group enhances the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability. Such findings underscore the importance of rational drug design in optimizing therapeutic candidates.

In terms of safety and toxicity profiles, preliminary in vitro assays indicate that this compound exhibits low cytotoxicity against normal human cells. However, further studies are required to fully characterize its safety profile and determine its suitability for clinical trials.

The development of this compound represents a significant advancement in medicinal chemistry. By leveraging cutting-edge synthetic techniques and advanced computational modeling tools, researchers have successfully designed a molecule with both high potency and favorable pharmacokinetic properties. As research progresses, it is anticipated that this compound will pave the way for innovative treatments in various therapeutic areas.

In conclusion, CAS No. 1351597-55-1 stands as a testament to the ongoing efforts in drug discovery and development. Its unique structure, coupled with its promising biological activity profiles, positions it as a valuable asset in the pursuit of novel therapeutic agents.